Cas no 1184493-16-0 (n-Ethyl-N-(pyrrolidin-3-yl)butyramide)

• Product Name: n-Ethyl-N-(pyrrolidin-3-yl)butyramide
• CAS No: 1184493-16-0
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5250154
• Update Time: 2025-06-08

n-Ethyl-N-(pyrrolidin-3-yl)butyramide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-(pyrrolidin-3-yl)butanamide
• n-Ethyl-N-(pyrrolidin-3-yl)butyramide
• Butanamide, N-ethyl-N-3-pyrrolidinyl-

• Inchi： 1S/C10H20N2O/c1-3-5-10(13)12(4-2)9-6-7-11-8-9/h9,11H,3-8H2,1-2H3
• InChI Key： OQQXLQSPLMACQD-UHFFFAOYSA-N
• SMILES： O=C(CCC)N(CC)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• XLogP3: 0.7
• Topological Polar Surface Area: 32.299

Additional information on n-Ethyl-N-(pyrrolidin-3-yl)butyramide

Introduction to n-Ethyl-N-(pyrrolidin-3-yl)butyramide (CAS No: 1184493-16-0)

n-Ethyl-N-(pyrrolidin-3-yl)butyramide, a compound with the chemical formula C₁₀H₁₈N₂O, is a significant molecule in the field of pharmaceutical research and development. This compound, identified by its CAS number 1184493-16-0, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural features of this amide derivative, particularly the presence of a pyrrolidine ring and a butyramide moiety, make it a promising candidate for further investigation.

The n-Ethyl-N-(pyrrolidin-3-yl)butyramide structure is characterized by its linear chain of carbon atoms, with an ethyl group attached to the nitrogen atom of the pyrrolidine ring. This configuration contributes to its unique chemical properties, which may be exploited in the design of novel therapeutic agents. The pyrrolidine ring is a common structural motif in biologically active compounds, known for its ability to interact with various biological targets.

In recent years, there has been a growing interest in amide-based compounds due to their versatility and efficacy in modulating biological pathways. The butyramide moiety in n-Ethyl-N-(pyrrolidin-3-yl)butyramide is particularly noteworthy, as it has been shown to exhibit pharmacological activity in several preclinical studies. These studies have highlighted the potential of this class of compounds in treating a range of diseases, including neurological disorders and inflammatory conditions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists have been able to identify novel binding interactions between n-Ethyl-N-(pyrrolidin-3-yl)butyramide and target proteins. This has opened up new avenues for drug development, allowing for the design of more targeted and effective therapies.

The synthesis of n-Ethyl-N-(pyrrolidin-3-yl)butyramide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, have been employed to achieve high yields and purity. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of n-Ethyl-N-(pyrrolidin-3-yl)butyramide is its potential as a scaffold for drug discovery. The combination of the pyrrolidine ring and the butyramide group creates a versatile platform that can be modified to enhance specific pharmacological properties. Researchers have explored various derivatives of this compound, demonstrating its flexibility and adaptability in medicinal chemistry.

The pharmacological profile of n-Ethyl-N-(pyrrolidin-3-yl)butyramide has been studied extensively in vitro and in vivo. Preclinical data suggest that this compound may possess anti-inflammatory, analgesic, and neuroprotective effects. These findings are particularly exciting given the increasing demand for alternative treatments for chronic diseases. The ability of this molecule to modulate multiple biological pathways makes it an attractive candidate for further clinical investigation.

In conclusion, n-Ethyl-N-(pyrrolidin-3-yl)butyramide (CAS No: 1184493-16-0) represents a significant advancement in pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation medications.